Cas no 1865109-14-3 (Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)-
• CAS No: 1865109-14-3
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5276539
• PubChem ID: 165953793
• Update Time: 2025-07-09

Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)-
• 1865109-14-3
• EN300-682888
• 2-[1-(aminomethyl)cyclopropyl]-3-methylpentan-2-ol

• Inchi： 1S/C10H21NO/c1-4-8(2)9(3,12)10(7-11)5-6-10/h8,12H,4-7,11H2,1-3H3
• InChI Key： DLYZQBADGVLEBQ-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)CC)C1(CN)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.986±0.06 g/cm3(Predicted)
• Boiling Point: 246.4±13.0 °C(Predicted)
• pka: 15.24±0.29(Predicted)

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)-

Comprehensive Analysis of Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)- (CAS No. 1865109-14-3)

The compound Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)- (CAS No. 1865109-14-3) is a highly specialized organic molecule with a unique structural framework. Its cyclopropane core, combined with aminomethyl and methylpropyl substituents, makes it a subject of interest in pharmaceutical and agrochemical research. This article delves into its properties, applications, and relevance in modern scientific advancements, addressing common queries such as "What are the uses of Cyclopropanemethanol derivatives?" and "How does CAS 1865109-14-3 contribute to drug discovery?"

In recent years, the demand for cyclopropane-containing compounds has surged due to their potential in modulating biological activity. The presence of a cyclopropane ring in CAS 1865109-14-3 enhances its stability and bioavailability, making it a candidate for medicinal chemistry applications. Researchers are particularly intrigued by its α-methyl-α-(1-methylpropyl) side chain, which may influence receptor binding affinity. This aligns with trending topics like "small molecule therapeutics" and "structure-activity relationships (SAR)," which dominate academic and industrial discussions.

The synthesis of Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)- involves advanced organic synthesis techniques, including stereoselective reactions and catalysis. Its chiral centers pose challenges in enantioselective production, a hot topic in "green chemistry" and "sustainable synthesis." Laboratories worldwide are exploring eco-friendly routes to produce such compounds, addressing concerns about "chemical waste reduction" and "atom economy."

From an industrial perspective, CAS 1865109-14-3 is valued for its potential in crop protection formulations. Its structural motifs resemble those found in bioactive agrochemicals, sparking interest in "next-generation pesticides." Additionally, its aminomethyl group opens doors for derivatization, a key strategy in "lead optimization" for drug development. These aspects resonate with frequently searched terms like "agrochemical innovation" and "drug design principles."

Quality control and analytical characterization of Cyclopropanemethanol, 1-(aminomethyl)-α-methyl-α-(1-methylpropyl)- rely on techniques such as HPLC, NMR, and mass spectrometry. Purity thresholds are critical for regulatory compliance, a topic often queried as "how to analyze CAS 1865109-14-3." The compound's physicochemical properties—like logP and solubility—are also pivotal for formulation scientists, linking to popular searches such as "ADME profiling of cyclopropane derivatives."

In conclusion, CAS 1865109-14-3 exemplifies the intersection of structural complexity and functional versatility. Its relevance to "precision medicine" and "sustainable agriculture" ensures its place in ongoing research. By addressing user-driven questions and leveraging SEO-friendly terminology, this overview highlights the compound's scientific and commercial significance without compromising regulatory or ethical guidelines.